molecular formula C10H12INO B1328787 3-Ethyl-2-methylbenzoxazolium iodide CAS No. 5260-37-7

3-Ethyl-2-methylbenzoxazolium iodide

Cat. No. B1328787
CAS RN: 5260-37-7
M. Wt: 289.11 g/mol
InChI Key: UZWYLWSUBQEUMC-UHFFFAOYSA-M
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Description

The compound "3-Ethyl-2-methylbenzoxazolium iodide" is not directly mentioned in the provided papers. However, the papers discuss various ionic liquids and their interactions, particularly those derived from 1-ethyl-3-methylimidazolium iodide (emimI), which is structurally related to the compound of interest. These studies explore the electrochemical properties, interfacial structures, and reaction media capabilities of imidazolium iodide-based ionic liquids .

Synthesis Analysis

None of the provided papers directly address the synthesis of 3-Ethyl-2-methylbenzoxazolium iodide. However, the synthesis of related ionic liquids and their derivatives, such as 1-ethyl-3-methylimidazolium iodide, is implied within the context of their use as solvents or electrolytes in various studies .

Molecular Structure Analysis

The molecular structure of 3-Ethyl-2-methylbenzoxazolium iodide is not analyzed in the provided papers. However, the structure of related ionic liquids, such as 1-ethyl-3-methylimidazolium iodide, is crucial for their function in electrochemical applications and as reaction media. For example, the interaction of the iodine atom with the imidazolium group is significant for the photophysics of these compounds .

Chemical Reactions Analysis

The provided papers discuss the chemical reactions involving imidazolium iodide-based ionic liquids. For instance, the acylative cleavage of ethers using ionic liquids derived from 1-ethyl-3-methylimidazolium iodide and aluminum chloride is described, highlighting the role of these ionic liquids as solvents in such reactions . Additionally, the electro-oxidation of iodide in the presence of gold electrodes and the formation of diiodoaurate and triiodide intermediates are discussed .

Physical and Chemical Properties Analysis

The physical and chemical properties of imidazolium iodide-based ionic liquids are extensively studied in the provided papers. These properties include the formation of interfacial structures, capacitance behavior, and the adsorption kinetics of ions at electrode interfaces . The electrochemical characteristics, such as the oxidation and reduction processes of the iodide/triiodide couple, are also analyzed, providing insights into the mass-transport mechanisms and the stability of triiodide in these ionic liquids .

Scientific Research Applications

  • Optical Recording Media : A study by Kuramoto, Natsukawa, and Asao (1989) investigated the synthesis and characterization of deep-colored squarylium dyes, including derivatives of 3-ethyl-2-methylbenzoxazolium iodide. These dyes showed potential for use in optical recording systems due to their high absorption in the infrared wavelength region (Kuramoto, Natsukawa, & Asao, 1989).

  • Bioimaging : Wang, Wang, and Xian (2018) developed a new fluorescent and chromogenic dual channel signal cyanide ion probe using 3-ethyl-2-methylbenzoxazolium iodide. This probe showed high selectivity and strong anti-jamming capability, making it suitable for applications in bioimaging (Wang, Wang, & Xian, 2018).

  • Catalysis and Material Science : A study by Lai et al. (2014) focused on synthesizing benzimidazole-bridged dinuclear ferrocenyl derivatives, including 3-ethylbenzimidazolium iodide. These compounds showed potential as catalysts in the thermal decomposition of ammonium perchlorate, which is significant for solid propellant applications (Lai et al., 2014).

  • Solar Energy : Shi et al. (2009) reported on the improved preparation of 3-ethyl-1-methylimidazolium trifluoroacetate, an ionic liquid that can be used in dye-sensitized solar cells. Their work highlights the potential of such ionic liquids, derived from compounds like 3-ethyl-2-methylbenzoxazolium iodide, in renewable energy applications (Shi et al., 2009).

properties

IUPAC Name

3-ethyl-2-methyl-1,3-benzoxazol-3-ium;iodide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H12NO.HI/c1-3-11-8(2)12-10-7-5-4-6-9(10)11;/h4-7H,3H2,1-2H3;1H/q+1;/p-1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UZWYLWSUBQEUMC-UHFFFAOYSA-M
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC[N+]1=C(OC2=CC=CC=C21)C.[I-]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H12INO
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID60884141
Record name Benzoxazolium, 3-ethyl-2-methyl-, iodide (1:1)
Source EPA DSSTox
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Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

289.11 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-Ethyl-2-methylbenzoxazolium iodide

CAS RN

5260-37-7
Record name Benzoxazolium, 3-ethyl-2-methyl-, iodide (1:1)
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=5260-37-7
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name Benzoxazolium, 3-ethyl-2-methyl-, iodide (1:1)
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005260377
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Benzoxazolium, 3-ethyl-2-methyl-, iodide (1:1)
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Description EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting.
Record name Benzoxazolium, 3-ethyl-2-methyl-, iodide (1:1)
Source EPA DSSTox
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Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 3-ethyl-2-methylbenzoxazolium iodide
Source European Chemicals Agency (ECHA)
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Synthesis routes and methods

Procedure details

3 ethyl-2-methyl-benzoxazolium iodide was prepared by heating 2-methyl-benzoxazole with iodoethane under reflux.
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Citations

For This Compound
9
Citations
X Xie, A Gutiérrez, V Trofimov, I Szilagyi… - Analytical …, 2015 - ACS Publications
… The compounds (X1 to X6) were readily synthesized through a one-step coupling between 3-ethyl-2-methylbenzothiazolium iodide (or 3-ethyl-2-methylbenzoxazolium iodide) and para-…
Number of citations: 65 pubs.acs.org
M Kawakami, K Koya, T Ukai, N Tatsuta… - Journal of medicinal …, 1997 - ACS Publications
… Carbodithioate 16 14 was treated with triethyl orthoformate and then 3-ethyl-2-methylbenzoxazolium iodide to give merocyanine dye 18, which was further converted to the target …
Number of citations: 65 pubs.acs.org
NJL Roth - 1971 - search.proquest.com
… After the initial reaction between 3-ethyl-2-methylbenzoxazolium iodide with isopentyl nitrite, the dye formed 1B the triiodide salt. To prepare the iodide in order to have the same anion …
Number of citations: 2 search.proquest.com
M Morak, H Schmidinger, P Krempl, G Rechberger… - Journal of lipid …, 2009 - ASBMB
… acid in dry 1,2-dichlorobenzen) was reacted with 2-(2-phenylacetamideo-E-1-ethenyl)-3-ethylbenzoxazolium iodide (obtained by reaction of 3-ethyl-2-methylbenzoxazolium iodide and …
Number of citations: 27 www.jlr.org
J Bailey, JA Elvidge - Journal of the Chemical Society, Perkin …, 1973 - pubs.rsc.org
… This was acetylated to give the acetanilide (12) and then heated with 3-ethyl-2-methylbenzoxazolium iodide to give the complex dye (13 g). …
Number of citations: 5 pubs.rsc.org
CP Shipley, S Capecchi, OV Salata… - Advanced …, 1999 - Wiley Online Library
… In a one-pot sequence in acetic acid anhydride, 3ethyl-2-methylbenzoxazolium iodide (23) and 1-hexyl-4methylpyridinium bromide (24) were first converted to the anils by N,N-…
Number of citations: 78 onlinelibrary.wiley.com
JA Schouten, S Ladame, SJ Mason… - Journal of the …, 2003 - ACS Publications
… The heterocyclic scaffold (2) was obtained from the commercially available 3-ethyl-2-methylbenzoxazolium iodide (1) via a published route. Peptides were synthesized on polystyrene …
Number of citations: 82 pubs.acs.org
S Beckmann, KH Etzbach, P Krämer… - Advanced …, 1999 - Wiley Online Library
… In a one-pot sequence in acetic acid anhydride, 3ethyl-2-methylbenzoxazolium iodide (23) and 1-hexyl-4methylpyridinium bromide (24) were first converted to the anils by N,N-…
Number of citations: 122 onlinelibrary.wiley.com
M Morak, H Schmidinger, P Krempl, G Rechberger…
Number of citations: 0

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